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Compound of Interest

Compound Name: CX-6258 hydrochloride hydrate

Cat. No.: B1139166 Get Quote

This technical guide provides an in-depth overview of CX-6258 hydrochloride hydrate, a

potent and selective pan-Pim kinase inhibitor. The information is tailored for researchers,

scientists, and professionals involved in drug development and cancer research.

Core Compound Information
CX-6258 is an orally bioavailable small molecule that demonstrates significant anti-proliferative

effects in various cancer models by targeting the Pim kinase family.

Chemical and Physical Properties
The key identifiers and molecular properties of CX-6258 and its salt forms are summarized

below.

Identifier
CX-6258
Hydrochloride
Hydrate

CX-6258 (Free
Base)

CX-6258
Hydrochloride

CAS Number 1353858-99-7[1][2][3]
1202916-90-2[3][4][5]

[6]
1353859-00-3[3][7]

Molecular Formula C26H27Cl2N3O4[2]
C26H24ClN3O3[3][4]

[6]
Not specified

Molecular Weight 516.42 g/mol [1][2] 461.94 g/mol [3][4] 498.40 g/mol [7]
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Mechanism of Action and Signaling Pathway
CX-6258 functions as a pan-inhibitor of the Pim kinase family, which includes three

serine/threonine kinases: Pim-1, Pim-2, and Pim-3.[1][8] These kinases are crucial regulators

of cell survival and proliferation and are often overexpressed in a range of hematological and

solid tumors.[8]

The expression of Pim kinases is regulated by the JAK/STAT signaling pathway, which is

activated by various cytokines and growth factors.[8] Additionally, oncogenes such as Flt3-ITD

and Bcr/Abl can upregulate Pim expression.[8] Once expressed, Pim kinases exert their pro-

survival effects by phosphorylating and thereby inhibiting pro-apoptotic proteins, most notably

Bad.[1][8] They also phosphorylate and regulate other proteins involved in cell cycle

progression and protein synthesis, such as 4E-BP1.[1][7][8]

By inhibiting all three Pim kinase isoforms, CX-6258 effectively blocks these downstream anti-

apoptotic and pro-proliferative signals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1139166?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

